Cas no 2060052-36-8 (3,3-diethyl-4-(4-fluorophenyl)pyrrolidine)

• Product Name: 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine
• CAS No: 2060052-36-8
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• MDL: MFCD30486936
• CID: 5212672
• PubChem ID: 131268801
• Update Time: 2025-06-12

3,3-diethyl-4-(4-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 3,3-diethyl-4-(4-fluorophenyl)-
• 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine

• MDL： MFCD30486936
• Inchi： 1S/C14H20FN/c1-3-14(4-2)10-16-9-13(14)11-5-7-12(15)8-6-11/h5-8,13,16H,3-4,9-10H2,1-2H3
• InChI Key： JTKNCYBWFXVMKE-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=C(F)C=C2)C(CC)(CC)C1

Additional information on 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine

3,3-Diethyl-4-(4-Fluorophenyl)pyrrolidine: A Comprehensive Overview

3,3-Diethyl-4-(4-fluorophenyl)pyrrolidine (CAS No. 2060052-36-8) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrrolidines, which are cyclic amines with a wide range of biological activities. The unique structural features of 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine, including the presence of fluorine and ethyl substituents, make it a promising candidate for various therapeutic applications.

The synthesis of 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine involves a series of well-defined chemical reactions. Typically, the synthesis begins with the formation of a key intermediate, such as an enamine or an imine, followed by cyclization to form the pyrrolidine ring. The introduction of the fluorine atom and ethyl groups is crucial for modulating the compound's pharmacological properties. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development.

In terms of its biological activity, 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine has been studied for its potential as a modulator of various receptors and enzymes. One area of particular interest is its interaction with serotonin receptors. Serotonin is a neurotransmitter that plays a critical role in mood regulation, sleep, and other physiological processes. Compounds that can selectively modulate serotonin receptors have the potential to treat a range of neurological disorders, including depression and anxiety.

Recent studies have shown that 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine exhibits high affinity for serotonin receptors, particularly the 5-HT_1A subtype. This receptor subtype is known to be involved in the regulation of mood and anxiety. In preclinical models, 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine has demonstrated anxiolytic and antidepressant-like effects without significant side effects. These findings suggest that this compound could be a valuable lead for the development of novel anxiolytic and antidepressant drugs.

Beyond its interactions with serotonin receptors, 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine has also been investigated for its potential as an analgesic agent. Pain management remains a significant challenge in medicine, and there is a constant need for new and effective analgesics with fewer side effects. Studies have shown that 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine can reduce pain sensitivity in animal models through mechanisms that are not yet fully understood but may involve modulation of nociceptive pathways.

The pharmacokinetic properties of 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine are another important aspect of its evaluation as a therapeutic agent. Pharmacokinetic studies have revealed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicity studies have indicated that 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine has low toxicity at therapeutic doses.

In conclusion, 3,3-diethyl-4-(4-fluorophenyl)pyrrolidine (CAS No. 2060052-36-8) is a promising compound with potential applications in the treatment of neurological disorders such as depression and anxiety, as well as pain management. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. Ongoing studies are expected to provide more insights into its mechanisms of action and therapeutic potential.